3-(4-fluorophenyl)-3-{[3-(1H-pyrazol-1-ylmethyl)benzoyl]amino}propanoic acid

• IUPAC Name: 3-(4-fluorophenyl)-3-[[3-(pyrazol-1-ylmethyl)benzoyl]amino]propanoic acid
• InChI: InChI=1S/C20H18FN3O3/c21-17-7-5-15(6-8-17)18(12-19(25)26)23-20(27)16-4-1-3-14(11-16)13-24-10-2-9-22-24/h1-11,18H,12-13H2,(H,23,27)(H,25,26)
• InChI Key: GWKPMUZHLBPSOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NC(CC(=O)O)C2=CC=C(C=C2)F)CN3C=CC=N3
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, such as our compound of interest, typically involves reactions of aminophenyl derivatives with various reagents. For instance, Kasımoğulları et al. (2010) described the synthesis of new derivatives of 1-(3-aminophenyl)-4-benzoyl-5-phenyl-1H-pyrazole-3-carboxylic acid through reactions with β-diketones, β-ketoesters, β-naphthol, phenol, and other reagents, characterized by spectroscopic methods (Kasımoğulları et al., 2010).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often elucidated using techniques such as single-crystal X-ray diffraction. Kumarasinghe et al. (2009) provided unambiguous structure determination for pyrazole compounds, highlighting the importance of regiospecific synthesis and hydrogen bonding in determining molecular structure (Kumarasinghe et al., 2009).

Chemical Reactions and Properties

Pyrazole derivatives undergo various chemical reactions, including cyclocondensation and reactions with nucleophiles. Soliman et al. (2010) reported on the behavior of furanones and benzoxazinones derivatives toward different nucleophiles, which is relevant for understanding the reactivity of similar compounds (Soliman et al., 2010).

Physical Properties Analysis

The physical properties of pyrazole derivatives, such as solubility and crystallinity, can be influenced by their molecular structure. The detailed analysis of the crystal and molecular structure through X-ray diffraction, as performed by Demir et al. (2010), sheds light on the compound's physical properties and potential applications (Demir et al., 2010).

Chemical Properties Analysis

The chemical properties of pyrazole derivatives, including acidity, basicity, and reactivity toward various reagents, are essential for their application in organic synthesis and potential medicinal use. Girisha et al. (2016) compared the hydrogen-bonding characteristics of pyrazole and isoxazole rings, which are crucial for understanding the chemical behavior of such compounds (Girisha et al., 2016).